Cas no 1484330-78-0 (1-{3-1-(methylamino)ethylphenyl}imidazolidin-2-one)

• Product Name: 1-{3-1-(methylamino)ethylphenyl}imidazolidin-2-one
• CAS No: 1484330-78-0
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• MDL: MFCD21213638
• CID: 5684256
• PubChem ID: 65295658
• Update Time: 2025-05-30

1-{3-1-(methylamino)ethylphenyl}imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-[1-(methylamino)ethyl]phenyl}imidazolidin-2-one
• 1484330-78-0
• EN300-26330692
• AKOS014630434
• 1-{3-1-(methylamino)ethylphenyl}imidazolidin-2-one

• MDL： MFCD21213638
• Inchi： 1S/C12H17N3O/c1-9(13-2)10-4-3-5-11(8-10)15-7-6-14-12(15)16/h3-5,8-9,13H,6-7H2,1-2H3,(H,14,16)
• InChI Key： RHAMZGKXAWETGT-UHFFFAOYSA-N
• SMILES： O=C1NCCN1C1=CC=CC(=C1)C(C)NC

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.4Ų

Additional information on 1-{3-1-(methylamino)ethylphenyl}imidazolidin-2-one

Comprehensive Overview of 1-{3-1-(methylamino)ethylphenyl}imidazolidin-2-one (CAS No. 1484330-78-0)

The compound 1-{3-1-(methylamino)ethylphenyl}imidazolidin-2-one (CAS No. 1484330-78-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of an imidazolidin-2-one core, which is a heterocyclic moiety known for its versatility in medicinal chemistry and material science. The methylaminoethylphenyl substituent further enhances its potential applications, making it a subject of interest in pharmaceutical research and industrial applications.

In recent years, the demand for novel heterocyclic compounds like 1-{3-1-(methylamino)ethylphenyl}imidazolidin-2-one has surged, driven by advancements in drug discovery and material engineering. Researchers are particularly intrigued by its potential as a building block for small-molecule therapeutics, given its structural similarity to bioactive compounds. The compound's CAS No. 1484330-78-0 serves as a critical identifier in databases, ensuring accurate referencing in scientific literature and patents.

One of the key trends in modern chemistry is the exploration of sustainable synthesis methods for complex molecules. 1-{3-1-(methylamino)ethylphenyl}imidazolidin-2-one aligns with this trend, as its synthesis can be optimized using green chemistry principles. Questions like "How to synthesize imidazolidin-2-one derivatives efficiently?" or "What are the applications of methylaminoethylphenyl compounds?" are frequently searched in academic and industrial circles, reflecting the growing curiosity around this compound.

The compound's potential extends beyond pharmaceuticals. Its structural features make it a candidate for use in advanced materials, such as polymers or coatings, where its heterocyclic backbone could impart desirable properties like thermal stability or flexibility. This dual applicability in life sciences and material science underscores its versatility and broadens its appeal to diverse research communities.

From an analytical perspective, 1-{3-1-(methylamino)ethylphenyl}imidazolidin-2-one poses interesting challenges and opportunities. Techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structure, topics often queried by chemists. The compound's CAS No. 1484330-78-0 is a gateway to accessing such analytical data in public and proprietary databases.

In summary, 1-{3-1-(methylamino)ethylphenyl}imidazolidin-2-one (CAS No. 1484330-78-0) represents a fascinating intersection of chemistry and innovation. Its unique structure, coupled with its potential applications in drug development and material design, positions it as a compound worthy of continued exploration. As research progresses, it is likely to emerge as a key player in addressing some of the most pressing challenges in science and technology.